Cas no 1851682-31-9 (2-Methoxy-4-methyl-3-(propan-2-yl)pentan-1-amine)

• Product Name: 2-Methoxy-4-methyl-3-(propan-2-yl)pentan-1-amine
• CAS No: 1851682-31-9
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 5932903
• PubChem ID: 165506520
• Update Time: 2025-07-09

2-Methoxy-4-methyl-3-(propan-2-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1293958
• 2-methoxy-4-methyl-3-(propan-2-yl)pentan-1-amine
• 1851682-31-9
• 2-Methoxy-4-methyl-3-(propan-2-yl)pentan-1-amine

• Inchi： 1S/C10H23NO/c1-7(2)10(8(3)4)9(6-11)12-5/h7-10H,6,11H2,1-5H3
• InChI Key： PMQDMVJZPRXOBD-UHFFFAOYSA-N
• SMILES： O(C)C(CN)C(C(C)C)C(C)C

Computed Properties

• Exact Mass: 173.177964357g/mol
• Monoisotopic Mass: 173.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-Methoxy-4-methyl-3-(propan-2-yl)pentan-1-amine

2-Methoxy-4-methyl-3-(propan-2-yl)pentan-1-amine: A Comprehensive Overview

The compound 2-Methoxy-4-methyl-3-(propan-2-yl)pentan-1-amine (CAS No. 1851682-31-9) is a versatile organic compound with a unique structure that makes it suitable for various applications in the chemical and pharmaceutical industries. This compound belongs to the class of amines, specifically primary amines, and its structure is characterized by a pentane backbone with substituents at specific positions. The presence of a methoxy group (-OCH₃) at the second position, a methyl group (-CH₃) at the fourth position, and an isopropyl group (-CH(CH₃)₂) at the third position gives this compound its distinctive properties.

Recent studies have highlighted the potential of 2-Methoxy-4-methyl-3-(propan-2-yl)pentan-1-amine in drug discovery and development. Its structural features make it an attractive candidate for medicinal chemistry applications, particularly in the design of bioactive molecules with improved pharmacokinetic profiles. Researchers have explored its ability to act as a precursor for synthesizing more complex molecules with therapeutic potential, such as kinase inhibitors and GPCR modulators.

The synthesis of 2-Methoxy derivatives has been a focal point in organic chemistry due to their wide-ranging applications. Traditional methods involve multi-step reactions, but recent advancements have introduced more efficient routes using catalytic processes and green chemistry principles. For instance, the use of enzymes or microwave-assisted synthesis has significantly reduced reaction times and improved yields in the production of this compound.

In terms of physical properties, 2-Methoxy derivatives typically exhibit moderate solubility in organic solvents and are relatively stable under standard conditions. However, their reactivity can vary depending on the substituents present. The presence of the isopropyl group in pentanamine derivatives contributes to their lipophilicity, making them suitable for applications requiring membrane permeability.

From an environmental perspective, understanding the degradation pathways of pentanamine derivatives is crucial for assessing their impact on ecosystems. Recent research has shown that these compounds can undergo biodegradation under aerobic conditions, with microbial communities playing a significant role in their transformation. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

The application of isopropyl-substituted pentanamines extends beyond pharmaceuticals into materials science. They have been investigated as additives in polymer formulations to enhance mechanical properties such as tensile strength and flexibility. Additionally, their ability to form stable emulsions makes them valuable in cosmetic and food industries.

In conclusion, 2-Methoxy derivatives like CAS No 1851682 31 9 continue to be a subject of interest due to their diverse applications and unique chemical properties. Ongoing research aims to uncover new synthesis methods, explore novel applications, and evaluate their environmental impact. As our understanding of these compounds deepens, they are poised to play an even greater role in advancing both scientific research and industrial innovation.